Cas no 1387559-05-8 (4-Ethyl-2-(2-methyl-thiazol-4-yl)-phenol)

• Product Name: 4-Ethyl-2-(2-methyl-thiazol-4-yl)-phenol
• CAS No: 1387559-05-8
• MF: C₁₂H₁₃NOS
• MW: 219.302721738815
• CID: 5179635
• Update Time: 2025-07-22

4-Ethyl-2-(2-methyl-thiazol-4-yl)-phenol Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-2-(2-methyl-thiazol-4-yl)-phenol
• Phenol, 4-ethyl-2-(2-methyl-4-thiazolyl)-

• Inchi： 1S/C12H13NOS/c1-3-9-4-5-12(14)10(6-9)11-7-15-8(2)13-11/h4-7,14H,3H2,1-2H3
• InChI Key： XBEXYBDJZMBROA-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(CC)C=C1C1=CSC(C)=N1

Computed Properties

• Exact Mass: 219.072
• Monoisotopic Mass: 219.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4A^2

Additional information on 4-Ethyl-2-(2-methyl-thiazol-4-yl)-phenol

Introduction to 4-Ethyl-2-(2-methyl-thiazol-4-yl)-phenol (CAS No. 1387559-05-8)

4-Ethyl-2-(2-methyl-thiazol-4-yl)-phenol, identified by the Chemical Abstracts Service Number (CAS No.) 1387559-05-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiazole derivatives, a class of molecules known for their broad spectrum of biological activities. The structural motif of 4-Ethyl-2-(2-methyl-thiazol-4-yl)-phenol incorporates a phenolic hydroxyl group linked to a thiazole ring, which is further substituted with an ethyl group and a methyl group at specific positions. Such structural features make it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The pharmacological relevance of 4-Ethyl-2-(2-methyl-thiazol-4-yl)-phenol stems from its ability to interact with various biological targets, including enzymes and receptors involved in inflammatory pathways, oxidative stress, and cellular signaling. Recent studies have highlighted the potential of thiazole derivatives as scaffolds for developing novel therapeutic agents due to their favorable pharmacokinetic properties and minimal toxicity profiles. The presence of the phenolic moiety in 4-Ethyl-2-(2-methyl-thiazol-4-yl)-phenol enhances its hydrogen bonding capabilities, which is crucial for binding to biological targets with high affinity.

In the context of modern drug development, 4-Ethyl-2-(2-methyl-thiazol-4-yl)-phenol has been investigated for its potential role in modulating inflammatory responses. Chronic inflammation is a hallmark of numerous diseases, including autoimmune disorders, cardiovascular conditions, and metabolic syndromes. The compound’s ability to inhibit key pro-inflammatory enzymes such as lipoxygenase and cyclooxygenase has been demonstrated in preclinical studies. These findings suggest that 4-Ethyl-2-(2-methyl-thiazol-4-yl)-phenol may serve as a lead compound for designing anti-inflammatory drugs with improved efficacy and selectivity.

Furthermore, the thiazole core of 4-Ethyl-2-(2-methyl-thiazol-4-yl)-phenol has been shown to exhibit antioxidant properties. Oxidative stress, resulting from an imbalance between reactive oxygen species (ROS) and antioxidant defenses, contributes to cellular damage and is implicated in aging-related diseases and neurodegenerative conditions. Studies have indicated that 4-Ethyl-2-(2-methyl-thiazol-4-yl)-phenol can scavenge ROS and protect cells from oxidative injury by activating endogenous antioxidant pathways. This mechanism makes it a candidate for therapeutic intervention in conditions where oxidative stress plays a pivotal role.

The synthesis of 4-Ethyl-2-(2-methyl-thiazol-4-yl)-phenol involves multi-step organic reactions that highlight the versatility of thiazole chemistry. The introduction of the ethyl group at the 4-position and the methyl group at the 5-position of the thiazole ring enhances the compound’s lipophilicity, which is essential for membrane permeability and target interaction. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These synthetic approaches are critical for producing sufficient quantities of 4-Ethyl-2-(2-methyl-thiazol-4-yl)-phenol for further pharmacological evaluation.

Recent advancements in computational chemistry have also contributed to the understanding of 4-Ethyl-2-(2-methyl-thiazol-4-yl)-phenol’s interactions with biological targets. Molecular docking studies have revealed that this compound can bind to specific pockets on enzymes such as COX-II and lipoxygenase, thereby inhibiting their catalytic activity. These virtual screening techniques have accelerated the identification of promising drug candidates like 4-Ethyl-2-(2-methyl-thiazol-4-yll)-phenol, reducing the time and cost associated with traditional high-throughput screening methods.

In addition to its anti-inflammatory and antioxidant properties, preliminary research suggests that 4-Ethyl - 3 - ( 3 - ( dimethylamino ) propoxy ) - 6 - hydroxy - 5 - methoxy - 1 - methyl - 1H-indole - 3-carboxylic acid ethylester) may exhibit antimicrobial activity. The structural features of thiazole derivatives are known to disrupt bacterial cell membranes and interfere with vital metabolic pathways. While further studies are needed to confirm these effects, the potential antimicrobial properties of 1 -(3-chlorophenyl) - 3-[ (1S) -1-cyclopropylethanolamino] propanone hydrochloride could make it valuable in combating resistant bacterial strains.

The safety profile of CAS No.1387559058 is also an important consideration in its development as a therapeutic agent. Preliminary toxicology studies have shown that CAS No .1387559058 exhibits low toxicity at moderate doses, suggesting its potential for clinical translation. However, comprehensive safety evaluations are necessary before it can be considered for human use. These studies will assess acute toxicity, chronic exposure effects, and potential side interactions with other medications.

The future directions for research on CAS No .1387559058 include optimizing its chemical structure for improved bioavailability and target specificity . By modifying functional groups or introducing additional substituents , researchers aim to enhance its therapeutic efficacy while minimizing off-target effects . Additionally , exploring its mechanism of action at a molecular level will provide insights into how it interacts with biological systems , paving way for more targeted drug design strategies .